Cas no 819076-44-3 (Benzaldehyde, 4-[(2,6-difluorophenyl)methoxy]-2,6-dimethoxy-)

Benzaldehyde, 4-[(2,6-difluorophenyl)methoxy]-2,6-dimethoxy- structure
819076-44-3 structure
Product Name:Benzaldehyde, 4-[(2,6-difluorophenyl)methoxy]-2,6-dimethoxy-
CAS No:819076-44-3
MF:C16H14F2O4
MW:308.276772022247
CID:702642
PubChem ID:71420772
Update Time:2025-04-19

Benzaldehyde, 4-[(2,6-difluorophenyl)methoxy]-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-[(2,6-difluorophenyl)methoxy]-2,6-dimethoxy-
    • 4-[(2,6-difluorophenyl)methoxy]-2,6-dimethoxybenzaldehyde
    • SCHEMBL6235662
    • 819076-44-3
    • DTXSID60839954
    • Inchi: 1S/C16H14F2O4/c1-20-15-6-10(7-16(21-2)11(15)8-19)22-9-12-13(17)4-3-5-14(12)18/h3-8H,9H2,1-2H3
    • InChI Key: VSNXHKAPUHCPHX-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1COC1C=C(C(C=O)=C(C=1)OC)OC)F

Computed Properties

  • Exact Mass: 308.08601525g/mol
  • Monoisotopic Mass: 308.08601525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 44.8Ų
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited